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Compound of Interest

Compound Name: Omiganan Pentahydrochloride

Cat. No.: B10858686

For Immediate Release

This technical guide provides an in-depth analysis of the preliminary in vitro spectrum of activity
of Omiganan Pentahydrochloride, a novel synthetic cationic antimicrobial peptide. Designed
for researchers, scientists, and drug development professionals, this document consolidates
key findings on its broad-spectrum efficacy against a wide range of bacterial and fungal
pathogens, details the experimental methodologies employed in these assessments, and
visualizes its mechanism of action and experimental workflows.

Core Findings: A Broad Spectrum of Antimicrobial
Action

Omiganan Pentahydrochloride has demonstrated consistent and potent in vitro activity
against a diverse array of clinically relevant microorganisms.[1][2][3] Its efficacy extends to both
Gram-positive and Gram-negative bacteria, including antibiotic-resistant strains, as well as
various species of yeast.[4][5][6] The primary mechanism of action involves the disruption of
microbial cytoplasmic membranes, leading to rapid cell death.[6][7][8]

Quantitative Analysis of In Vitro Susceptibility

The following tables summarize the minimum inhibitory concentration (MIC) data for Omiganan
Pentahydrochloride against a panel of bacterial and fungal isolates. The MICso and MICo0
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values, representing the concentrations at which 50% and 90% of isolates are inhibited,
respectively, are presented.

Table 1: In Vitro Activity of Omiganan Pentahydrochloride Against Gram-Positive Bacteria

) MIC Range
Organism No. of Isolates MICso (ug/mL) MICso (pg/mL)

(ng/mL)

Staphylococcus
109 <64 16 32
aureus (all)

Methicillin-
resistant S. - - 16 32
aureus (MRSA)

Vancomycin-
intermediate S. - - - -
aureus (VISA)

Vancomycin-
resistant S. - 16 - -
aureus (VRSA)

Coagulase-
negative
staphylococci
(CoNS)

Enterococcus
] - - 64 128
faecalis

Enterococcus

faecium

Data compiled from multiple sources.[4][5]

Table 2: In Vitro Activity of Omiganan Pentahydrochloride Against Gram-Negative Bacteria

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b10858686?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18178361/
https://pubmed.ncbi.nlm.nih.gov/18310135/
https://www.benchchem.com/product/b10858686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

) MIC Range
Organism No. of Isolates MICso (pg/mL) MICo0 (ug/mL)
(ng/mL)
Escherichia coli - - 32 -
Klebsiella spp.
PP - - 128 -
(ESBL-positive)
Enterobacter
- - 64 512
spp.
Pseudomonas
. - - 128 256
aeruginosa

Data compiled from multiple sources.[5]

Table 3: In Vitro Antifungal Activity of Omiganan Pentahydrochloride

) MIC Range
Organism No. of Isolates MICso (ug/mL) MICso (pg/mL)
(ng/imL)
Candida albicans - 16-256 32-64 32-128
Candida
o - 16-256 32-64 32-128
tropicalis
Candida krusei - 16-256 32-64 32-128
Candida glabrata - 16-256 128-256 256
Candida
o - 16-256 128-256 256
parapsilosis
Molds (including
10 <1024 - -
Aspergillus spp.)
Data compiled from multiple sources.[9]
Experimental Protocols
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The in vitro activity of Omiganan Pentahydrochloride was predominantly assessed using
standardized broth microdilution methods as outlined by the Clinical and Laboratory Standards
Institute (CLSI).

Broth Microdilution for Minimum Inhibitory
Concentration (MIC) Determination

This method is a cornerstone for determining the antimicrobial susceptibility of microorganisms.
1. Inoculum Preparation:
o Pure colonies of the test organism are isolated from an agar plate.

e A suspension of the organism is prepared in a sterile broth (e.g., Mueller-Hinton Broth for
bacteria, RPMI 1640 for fungi) and adjusted to a standardized turbidity, typically equivalent to
a 0.5 McFarland standard.

e This standardized suspension is then further diluted to achieve a final inoculum
concentration of approximately 5 x 10° colony-forming units (CFU)/mL in the test wells.

2. Preparation of Antimicrobial Agent Dilutions:
o A stock solution of Omiganan Pentahydrochloride is prepared.

» Serial twofold dilutions of the antimicrobial agent are made in the appropriate broth medium
within a 96-well microtiter plate.

3. Inoculation and Incubation:

o Each well of the microtiter plate containing the serially diluted antimicrobial agent is
inoculated with the prepared microbial suspension.

o Positive control wells (containing only the growth medium and inoculum) and negative
control wells (containing only the growth medium) are included.

e The plates are incubated under appropriate conditions (e.g., 35°C for 16-20 hours for
bacteria; 35°C for 24-48 hours for yeast).
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4. Interpretation of Results:

e The MIC is determined as the lowest concentration of Omiganan Pentahydrochloride that
completely inhibits the visible growth of the microorganism.

Time-Kill Assays

To assess the bactericidal or fungicidal activity of Omiganan Pentahydrochloride, time-kill
studies were performed.[1]

1. Experimental Setup:

o Flasks containing broth with the test organism at a starting concentration of approximately 5
x 10°to 5 x 10% CFU/mL are prepared.

 Omiganan Pentahydrochloride is added at concentrations corresponding to multiples of
the predetermined MIC (e.g., 1x, 2x, 4x, and 8x MIC).[1]

» A growth control flask without the antimicrobial agent is included.
2. Sampling and Viable Cell Counting:

o Aliquots are removed from each flask at specified time intervals (e.g., 0, 0.5, 2, 6, and 24
hours).[1]

» Serial dilutions of these aliquots are plated onto appropriate agar media.
e The plates are incubated, and the number of viable colonies is counted.
3. Data Analysis:

e The results are plotted as the logio CFU/mL versus time. A bactericidal effect is typically
defined as a >3-logio (99.9%) reduction in the initial CFU/mL.

Visualizing the Science: Mechanism and
Methodology
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To further elucidate the concepts discussed, the following diagrams illustrate the proposed
mechanism of action of Omiganan Pentahydrochloride and the workflow for MIC
determination.
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Proposed Mechanism of Action of Omiganan Pentahydrochloride.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b10858686?utm_src=pdf-body
https://www.benchchem.com/product/b10858686?utm_src=pdf-body-img
https://www.benchchem.com/product/b10858686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start: Isolate
Microorganism

Prepare Standardized Prepare Serial Dilutions
Inoculum of Omiganan

Inoculate Microtiter Plate

Incubate Plate

Read & Record MIC

End: Determine
Susceptibility

Click to download full resolution via product page

Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.medchemexpress.com/omiganan.html
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/omiganan-pentahydrochloride
https://pubmed.ncbi.nlm.nih.gov/18178361/
https://pubmed.ncbi.nlm.nih.gov/18178361/
https://pubmed.ncbi.nlm.nih.gov/18310135/
https://pubmed.ncbi.nlm.nih.gov/18310135/
https://pubmed.ncbi.nlm.nih.gov/18310135/
https://www.researchgate.net/publication/26290196_Antimicrobial_and_antifungal_activities_of_a_novel_cationic_antimicrobial_peptide_omiganan_in_experimental_skin_colonisation_models
https://pubmed.ncbi.nlm.nih.gov/17383609/
https://pubmed.ncbi.nlm.nih.gov/17383609/
https://synapse.patsnap.com/drug/4788c2fb56064368b8b2b562ea2c35a3
https://pmc.ncbi.nlm.nih.gov/articles/PMC2258495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2258495/
https://www.benchchem.com/product/b10858686#preliminary-in-vitro-spectrum-of-activity-for-omiganan-pentahydrochloride
https://www.benchchem.com/product/b10858686#preliminary-in-vitro-spectrum-of-activity-for-omiganan-pentahydrochloride
https://www.benchchem.com/product/b10858686#preliminary-in-vitro-spectrum-of-activity-for-omiganan-pentahydrochloride
https://www.benchchem.com/product/b10858686#preliminary-in-vitro-spectrum-of-activity-for-omiganan-pentahydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10858686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

